Cas no 1315367-50-0 (tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate
• CAS No: 1315367-50-0
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5178479
• Update Time: 2026-03-05

tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate
• tert-butylN-[(7-oxoazepan-2-yl)methyl]carbamate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)13-8-9-6-4-5-7-10(15)14-9/h9H,4-8H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： GKIFFPGLIOVUIM-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCCCC(N1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4

Additional information on tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate

Professional Introduction to Compound with CAS No. 1315367-50-0 and Product Name: tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate

The compound with the CAS number 1315367-50-0 and the product name tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl group and a 7-oxoazepan-2-ylmethyl moiety, which are critical for its pharmacological activity and interaction with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 7-oxoazepan-2-ylmethyl group in this compound is particularly noteworthy, as it is a derivative of azepane, a class of compounds known for their favorable pharmacokinetic properties and low toxicity. This structural feature makes it an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

The tert-butyl carbamate moiety in the compound's structure contributes to its stability and solubility, which are essential factors for pharmaceutical applications. This group also enhances the compound's ability to interact with biological macromolecules, such as enzymes and receptors, by providing a suitable size and shape for binding. Such interactions are crucial for modulating biological pathways and achieving therapeutic effects.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The compound under discussion, with its unique combination of functional groups, is positioned as a promising candidate for further investigation in this context.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that azepane derivatives can interact with specific neurotransmitter receptors, leading to potential therapeutic benefits. The presence of the 7-oxoazepan-2-ylmethyl group in this compound suggests that it may have similar effects on neurotransmitter systems, making it a valuable candidate for further research in this area.

Furthermore, the tert-butyl group in the molecule enhances its metabolic stability, which is a critical factor for drug efficacy. This stability ensures that the compound remains active in the body for longer periods, allowing for more effective treatment. Additionally, the solubility provided by the carbamate group facilitates better absorption and distribution throughout the body, further improving its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small-molecule compounds with biological targets with high accuracy. These computational methods have been instrumental in identifying promising candidates like tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate for further experimental validation. By leveraging these computational tools, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize these processes, making it feasible to produce larger quantities of the compound for research purposes. This progress is crucial for conducting comprehensive studies on its biological activity and potential therapeutic applications.

In conclusion, tert-butyl N-[(7-oxoazepan-2-yl)methyl]carbamate (CAS No. 1315367-50-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research in drug development, particularly in the treatment of neurological disorders. The combination of functional groups such as the tert-butyl group and 7-oxoazepan-2-ylmethyl moiety provides favorable pharmacokinetic properties and enhances its potential as a therapeutic agent. With ongoing research and advancements in computational chemistry, this compound holds great promise for future medical applications.